Methyl (6-morpholino-2-phenyl-4-pyrimidinyl)methyl sulfone
Overview
Description
Scientific Research Applications
Adenosine Receptor Antagonism
This compound has been identified as a potent scaffold for adenosine receptor antagonists. In scientific research, it’s used to synthesize derivatives that are tested for their ability to bind to and inhibit adenosine receptors . These receptors are involved in numerous physiological processes, including neurological, immunological, and cardiovascular functions. Antagonists can help understand these processes and may lead to the development of new therapeutic agents.
Anti-HIV Activity
Derivatives of this compound have been synthesized and screened for their anti-HIV activity. The research focuses on the replication of HIV-1 and HIV-2 strains in acutely infected cells. This application is crucial for the development of new antiretroviral drugs that can offer better efficacy or reduced side effects compared to current treatments .
Antiviral Agents
The compound’s derivatives have also been explored as antiviral agents. They have been prepared and reported to show inhibitory activity against various viruses, including influenza A. This research is significant for the ongoing development of broad-spectrum antiviral medications .
Anticancer Properties
Research into the anticancer properties of this compound’s derivatives is another important application. By understanding how these derivatives interact with cancer cells, scientists can develop new strategies for cancer treatment, potentially leading to more effective and targeted therapies .
Enzyme Inhibition
The compound is used in the study of enzyme inhibition. By creating derivatives that can inhibit specific enzymes, researchers can interfere with the metabolic pathways of diseases, leading to new treatments for conditions like diabetes, Alzheimer’s, and others .
Chemical Synthesis
In the field of chemical synthesis, this compound is used as a starting material or intermediate for the synthesis of various heterocyclic compounds. Its derivatives are essential for creating new molecules with potential pharmacological activities .
Mechanism of Action
A series of tetrasubstituted pyrimidine derivatives containing methyl phenyl sulfone structure were designed, synthesized and evaluated for antiproliferative activity against four human cancer cell lines . The compound 27g showed the best antiproliferative activity on MGC-803 cells, with IC 50 value of (2.98±0.13) μM, which is significantly better than that of the positive control 5-FU . Further studies on the anti-tumor mechanism showed that compound 27g significantly inhibited colony formation and migration of MGC-803 cells, blocked the cell cycle in GO/G1 phase, and induced apoptosis .
properties
IUPAC Name |
4-[6-(methylsulfonylmethyl)-2-phenylpyrimidin-4-yl]morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S/c1-23(20,21)12-14-11-15(19-7-9-22-10-8-19)18-16(17-14)13-5-3-2-4-6-13/h2-6,11H,7-10,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATWTWEBSSHJSEC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC1=CC(=NC(=N1)C2=CC=CC=C2)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (6-morpholino-2-phenyl-4-pyrimidinyl)methyl sulfone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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